4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine

• IUPAC Name: 4-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-2-phenyl-1,3-thiazole
• InChI: InChI=1S/C15H13N3S2/c1-11-7-8-16-15(17-11)20-10-13-9-19-14(18-13)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: NDPJNAWEFHSFCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C15H13N3S2
• Molecular Weight: 299.4 g/mol

Description

4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine, also known as MPTP, is a chemical compound that has been widely studied for its potential use in scientific research. MPTP is a pyrimidine derivative that has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in the fields of biochemistry, pharmacology, and neuroscience.

Mechanism of Action

4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine is metabolized in the brain by the enzyme monoamine oxidase-B (MAO-B) to form a toxic metabolite known as MPP+. MPP+ is taken up by dopamine-producing neurons and causes mitochondrial dysfunction, leading to cell death. This mechanism of action is similar to that of other neurotoxins such as rotenone and paraquat, which are also known to cause Parkinson's-like symptoms in animal models.
Biochemical and Physiological Effects:
In addition to its effects on dopamine-producing neurons, 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine has been found to have other biochemical and physiological effects. 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine has been shown to inhibit the activity of the enzyme complex I of the mitochondrial respiratory chain, leading to decreased ATP production and increased oxidative stress. 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine has also been found to induce the expression of pro-inflammatory cytokines and activate microglia, leading to neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine in lab experiments is its ability to selectively destroy dopamine-producing neurons, making it a valuable tool for studying the mechanisms of Parkinson's disease. However, 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine has also been found to have off-target effects on other cell types, and its toxicity can vary depending on the species and strain of animal used. Additionally, 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine is a potent neurotoxin and must be handled with caution in the laboratory.

Future Directions

There are several future directions for research on 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine. One area of interest is the development of new treatments for Parkinson's disease based on the mechanisms of 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine toxicity. Another area of research is the use of 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine as a tool for studying neuroinflammation and oxidative stress in the brain. Additionally, there is interest in developing new derivatives of 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine that may have improved selectivity and reduced toxicity.

Synthesis Methods

The synthesis of 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine involves the reaction of 2-phenyl-1,3-thiazole-4-carbaldehyde with 4-methylthiouracil in the presence of a catalyst such as triethylamine. The resulting compound is then treated with an oxidizing agent such as hydrogen peroxide to yield 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine.

Scientific Research Applications

4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine has been used in a variety of scientific research applications, including the study of dopamine metabolism and Parkinson's disease. 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine is known to selectively destroy dopamine-producing neurons in the substantia nigra of the brain, leading to symptoms similar to those of Parkinson's disease in animal models. This has made 4-methyl-2-{[(2-phenyl-1,3-thiazol-4-yl)methyl]thio}pyrimidine a valuable tool for studying the mechanisms of Parkinson's disease and developing new treatments for the condition.